Cas no 62471-50-5 (Cyclohexanone, 2-methoxy-5-methyl-)

• Product Name: Cyclohexanone, 2-methoxy-5-methyl-
• CAS No: 62471-50-5
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 443707
• PubChem ID: 71386110
• Update Time: 2025-04-19

Cyclohexanone, 2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-methoxy-5-methyl-
• 2-methoxy-5-methylcyclohexan-1-one
• 62471-50-5
• SCHEMBL13284057
• DTXSID50808311

• Inchi： 1S/C8H14O2/c1-6-3-4-8(10-2)7(9)5-6/h6,8H,3-5H2,1-2H3
• InChI Key： GPXZEJQSASIXTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(CC(C)CC1)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones